Cas no 905710-76-1 (5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol)

5-Methyl-1,3-dihydro-2,1-benzoxaborol-1-ol is a boron-containing heterocyclic compound featuring a benzoxaborole core with a methyl substituent at the 5-position. This structure imparts unique reactivity, particularly in medicinal chemistry and catalysis, due to the electron-deficient boron center and the adjacent hydroxyl group. The compound is of interest for its potential as an intermediate in the synthesis of bioactive molecules, including antimicrobial and anti-inflammatory agents. Its stability and solubility in organic solvents facilitate its use in cross-coupling reactions and other boron-mediated transformations. The benzoxaborole scaffold is also explored for its ability to form reversible covalent interactions with biological targets, enhancing selectivity in drug design.

5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol structure

905710-76-1 structure

Product Name:5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol

CAS No:905710-76-1

MF:C₈H₉BO₂

MW:147.966862440109

MDL:MFCD22415409

CID:3031802

PubChem ID:11845749

Update Time:2025-10-29

5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

- 5-methylbenzo[c][1,2]oxaborol-1(3H)-ol
- DPQXHKISEXZJPD-UHFFFAOYSA-N
- 1,3-dihydro-1-hydroxy-5-methyl-2,1-benzoxaborole
- 1-hydroxy-5-methyl-3H-2,1-benzoxaborole
- D73935
- Z1504670737
- 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-methyl-
- EN300-262844
- CHEMBL213941
- CS-0078582
- 905710-76-1
- SCHEMBL499992
- 5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
- DB-102944
- 5-methyl-3H-2,1-benzoxaborol-1-ol
- HS-8847
- MDL： MFCD22415409
- Inchi： 1S/C8H9BO2/c1-6-2-3-8-7(4-6)5-11-9(8)10/h2-4,10H,5H2,1H3
- InChI Key： DPQXHKISEXZJPD-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C)=CC=2C1)O

Computed Properties

Exact Mass: 148.0695597g/mol
Monoisotopic Mass: 148.0695597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5Å²

5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M337058-10mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1		10mg	$ 70.00	2022-06-02
TRC	M337058-50mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1		50mg	$ 250.00	2022-06-02
TRC	M337058-100mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1		100mg	$ 365.00	2022-06-02
Enamine	EN300-262844-100mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1	95.0%	100mg	$253.0	2022-02-28
Enamine	EN300-262844-250mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1	95.0%	250mg	$289.0	2022-02-28
Enamine	EN300-262844-500mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1	95.0%	500mg	$325.0	2022-02-28
Enamine	EN300-262844-1000mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1	95.0%	1g	$361.0	2022-02-28
Enamine	EN300-262844-2500mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1	95.0%	2500mg	$860.0	2022-02-28
Enamine	EN300-262844-5000mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1	95.0%	5g	$1690.0	2022-02-28
Enamine	EN300-262844-10000mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1	95.0%	10g	$3353.0	2022-02-28